Cas no 929881-46-9 (Cucumegastigmane I)

• Product Name: Cucumegastigmane I
• CAS No: 929881-46-9
• MF: C₁₃H₂₀O₄
• MW: 240.295504570007
• CID: 837648
• PubChem ID: 16105430
• Update Time: 2025-04-19

Cucumegastigmane I Chemical and Physical Properties

Names and Identifiers

• Cucumegastigmane I
• (4S)-4-[(1E,3S)-3,4-Dihydroxy-1-buten-1-yl]-4-hydroxy-3,5,5-trime thyl-2-cyclohexen-1-one
• [ "" ]
• (4S)-4-[(E,3S)-3,4-dihydroxybut-1-enyl]-4-hydroxy-3,5,5-trimethylcyclohex-2-en-1-one
• AKOS032948645
• FS-9167
• (S)-4-((S,E)-3,4-Dihydroxybut-1-en-1-yl)-4-hydroxy-3,5,5-trimethylcyclohex-2-en-1-one
• 929881-46-9
• Cucumegastigmae I

• Inchi： 1S/C13H20O4/c1-9-6-11(16)7-12(2,3)13(9,17)5-4-10(15)8-14/h4-6,10,14-15,17H,7-8H2,1-3H3/b5-4+/t10-,13+/m0/s1
• InChI Key： CNLCQYMRNGWEJB-OERKHBLVSA-N
• SMILES： O[C@]1(/C=C/[C@@H](CO)O)C(C)=CC(CC1(C)C)=O

Computed Properties

• Exact Mass: 240.13600
• Monoisotopic Mass: 240.13615911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 77.8Ų

Experimental Properties

• Color/Form: Oil
• Density: 1.2±0.1 g/cm3
• Boiling Point: 432.7±45.0 °C at 760 mmHg
• Flash Point: 229.6±25.2 °C
• PSA: 77.76000
• LogP: 0.57220
• Vapor Pressure: 0.0±2.3 mmHg at 25°C

Cucumegastigmane I Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Sesquiterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids
• Sesquiterpenoids